Cas no 1250201-93-4 (2-Phenylcyclohexane-1-sulfonyl chloride)

• Product Name: 2-Phenylcyclohexane-1-sulfonyl chloride
• CAS No: 1250201-93-4
• MF: C₁₂H₁₅ClO₂S
• MW: 258.764301538467
• MDL: MFCD16677580
• CID: 5216576
• PubChem ID: 62085982
• Update Time: 2025-05-19

2-Phenylcyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-phenylcyclohexane-1-sulfonyl chloride
• Cyclohexanesulfonyl chloride, 2-phenyl-
• 2-Phenylcyclohexane-1-sulfonyl chloride

• MDL： MFCD16677580
• Inchi： 1S/C12H15ClO2S/c13-16(14,15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9H2
• InChI Key： RJCAPJKKRJGVKO-UHFFFAOYSA-N
• SMILES： ClS(C1CCCCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5

Additional information on 2-Phenylcyclohexane-1-sulfonyl chloride

Comprehensive Analysis of 2-Phenylcyclohexane-1-sulfonyl chloride (CAS No. 1250201-93-4)

2-Phenylcyclohexane-1-sulfonyl chloride (CAS No. 1250201-93-4) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound features a unique cyclohexyl-phenyl backbone coupled with a reactive sulfonyl chloride group, making it a versatile intermediate for constructing complex molecules. Its molecular formula, C₁₂H₁₅ClO₂S, highlights its potential in cross-coupling reactions and peptide modification.

In recent years, the demand for high-purity sulfonyl chlorides like 2-Phenylcyclohexane-1-sulfonyl chloride has surged due to their role in drug discovery and material science. Researchers frequently search for "sulfonyl chloride applications" or "CAS 1250201-93-4 solubility," reflecting its relevance in bioconjugation and polymer chemistry. The compound’s stability under anhydrous conditions and compatibility with Grignard reagents further enhance its utility.

From an SEO perspective, keywords such as "buy 2-Phenylcyclohexane-1-sulfonyl chloride" and "synthesis of sulfonamide derivatives" align with user queries. The compound’s mechanistic role in catalysis and ligand design is another trending topic, often linked to "green chemistry alternatives." Its low environmental persistence compared to traditional reagents positions it as a sustainable choice for labs.

Analytical studies emphasize the NMR spectra (¹H/¹³C) and HPLC purity of CAS 1250201-93-4, addressing common questions like "how to characterize sulfonyl chlorides." The compound’s melting point (typically 80–85°C) and storage recommendations (under inert gas) are critical for handling. Notably, its reactivity with amines to form sulfonamides is a key focus in medicinal chemistry workflows.

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In conclusion, 2-Phenylcyclohexane-1-sulfonyl chloride (CAS No. 1250201-93-4) bridges academic research and industrial applications, driven by its structural adaptability and reproducible performance. Future studies may explore its electrochemical properties or bioorthogonal reactivity, expanding its footprint in next-gen therapeutics.